Cas no 1805210-25-6 (Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate)

Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate is a fluorinated aromatic ester with a highly electron-deficient benzoate core, featuring two trifluoromethyl groups and an iodine substituent. This compound is valued for its utility in cross-coupling reactions, particularly in palladium-catalyzed transformations, where the iodine acts as a reactive handle for further functionalization. The presence of trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it useful in pharmaceutical and agrochemical research. Its well-defined reactivity and stability under various conditions make it a reliable intermediate for synthesizing complex fluorinated molecules. The compound is typically handled under inert conditions due to its sensitivity to moisture and light.

Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate structure

1805210-25-6 structure

Product Name:Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate

CAS No:1805210-25-6

MF:C₁₀H₅F₆IO₂

MW:398.04039645195

CID:4964798

Update Time:2025-10-10

Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate
- Inchi： 1S/C10H5F6IO2/c1-19-8(18)6-5(17)3-2-4(9(11,12)13)7(6)10(14,15)16/h2-3H,1H3
- InChI Key： OMANNZJUTSHMSF-UHFFFAOYSA-N
- SMILES： IC1C=CC(C(F)(F)F)=C(C(F)(F)F)C=1C(=O)OC

Computed Properties

Exact Mass: 397.92385 g/mol
Monoisotopic Mass: 397.92385 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 26.3
Molecular Weight: 398.04

Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013034009-1g	Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate	1805210-25-6	97%	1g	1,564.50 USD	2021-06-22

Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate Related Literature

1. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
2. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
3. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
4. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
5. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506

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